Cas no 2034570-43-7 (3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide)

• Product Name: 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide
• CAS No: 2034570-43-7
• MF: C₂₃H₂₁N₅O₂
• MW: 399.445144414902
• CID: 5998388
• PubChem ID: 122246609
• Update Time: 2025-10-29

3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide
• 3-(benzyloxy)-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}benzamide
• AKOS032469317
• N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-3-phenylmethoxybenzamide
• 2034570-43-7
• F6573-1694
• 3-(benzyloxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)benzamide

• Inchi： 1S/C23H21N5O2/c1-28-15-19(13-27-28)22-21(24-10-11-25-22)14-26-23(29)18-8-5-9-20(12-18)30-16-17-6-3-2-4-7-17/h2-13,15H,14,16H2,1H3,(H,26,29)
• InChI Key： XMSUFPFNXGQBOV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C(NCC1C(C2C=NN(C)C=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 399.16952493g/mol
• Monoisotopic Mass: 399.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.9Ų

Additional information on 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide

Introduction to 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide (CAS No. 2034570-43-7)

3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide, identified by its CAS number 2034570-43-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the quest for novel therapeutic agents.

The molecular structure of 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a benzamide moiety, combined with pyrazole and pyrazine rings, suggests potential interactions with biological targets such as enzymes and receptors. These structural features are crucial in determining the compound's pharmacological properties and its suitability for further development.

In recent years, there has been a growing interest in the development of molecules that can modulate the activity of enzymes involved in critical biological pathways. The benzyloxy group in this compound may play a role in enhancing its solubility and bioavailability, which are essential factors for drug efficacy. Additionally, the 1-methyl-1H-pyrazol-4-yl moiety could contribute to the compound's ability to interact with specific binding sites on target proteins.

Current research in the field of medicinal chemistry has highlighted the importance of multitarget engagement in drug design. The structure of 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide suggests that it may have the potential to interact with multiple targets simultaneously, which could lead to synergistic effects and improved therapeutic outcomes. This concept is particularly relevant in the treatment of complex diseases where modulation of multiple pathways is often required.

The synthesis and characterization of this compound have been subjects of several studies aimed at understanding its chemical properties and potential biological activities. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its identity. These studies have provided valuable insights into the compound's behavior under various conditions, which are essential for optimizing its pharmacological properties.

Evaluation of the biological activity of 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide has revealed promising results in preliminary assays. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory responses and cancer progression. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate key signaling pathways associated with these diseases.

The development of novel therapeutic agents often involves iterative optimization processes to enhance potency, selectivity, and pharmacokinetic profiles. The structural features of 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzamide provide a foundation for further modifications aimed at improving its pharmacological properties. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify structural modifications that may enhance binding affinity and reduce off-target effects.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques have enabled researchers to predict the interactions between compounds and their biological targets with high precision. These predictions can guide experimental efforts and accelerate the identification of lead compounds for further development. In the case of 3-(benzyloxy)-N-{3-(1-methyl-1H-pyrazol-4-yllpyrazin}-2\text{-}ylmethyl}benzamide, computational studies have provided valuable insights into its binding mode and potential interactions with relevant biological targets.

The future prospects for this compound are promising, given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a therapeutic agent. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical applications.

In conclusion, 3-(benzyloxy)-N-{3-(1-methyl\text{-}1H\text{-}pyrazol\text{-}4\text{-}yl)pyrazin\text{-}2\text{-}ylmethyl}benzamide (CAS No. 2034570\text{-}43\text{-}7) represents a significant advancement in pharmaceutical research. Its complex structure, combined with promising biological activities, positions it as a valuable candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.